Cas no 1114661-53-8 (N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide
• CAS No: 1114661-53-8
• MF: C₂₄H₁₈ClFN₂O₃
• MW: 436.862728595734
• CID: 5342921
• Update Time: 2025-05-26

N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-((2-(4-methoxyphenyl)quinolin-4-yl)oxy)acetamide
• N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide
• N-(3-chloro-4-fluorophenyl)-2-[2-(4-methoxyphenyl)quinolin-4-yl]oxyacetamide

• Inchi： 1S/C24H18ClFN2O3/c1-30-17-9-6-15(7-10-17)22-13-23(18-4-2-3-5-21(18)28-22)31-14-24(29)27-16-8-11-20(26)19(25)12-16/h2-13H,14H2,1H3,(H,27,29)
• InChI Key： UZAUMWIMKNZVCT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(COC1C=C(C2C=CC(=CC=2)OC)N=C2C=CC=CC=12)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 589
• XLogP3: 5.4
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide

Research Brief on N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide (CAS: 1114661-53-8)

N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide (CAS: 1114661-53-8) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinoline-based scaffold, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer research. The structural complexity of this molecule, featuring a chloro-fluorophenyl moiety and a methoxyphenyl-substituted quinoline core, suggests potential interactions with multiple biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. One key area of research involves its role as a potent inhibitor of specific protein kinases, which are critical regulators of cellular signaling pathways implicated in cancer progression. Preliminary in vitro assays have shown that N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide exhibits selective inhibition against certain kinase isoforms, with IC50 values in the nanomolar range. These findings highlight its potential as a lead compound for the development of targeted cancer therapies.

In addition to its kinase inhibitory properties, this compound has also been investigated for its effects on apoptosis and cell cycle regulation. Experimental data indicate that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that this pro-apoptotic effect may be mediated through the modulation of key apoptotic markers, such as caspase activation and Bcl-2 family protein expression. Furthermore, the compound has been shown to cause cell cycle arrest at specific phases, depending on the cellular context, which could provide a strategic advantage in combinatorial cancer treatments.

The pharmacokinetic profile of N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has also been a subject of recent investigations. Early-stage preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its bioavailability and stability in physiological conditions. While the compound demonstrates reasonable solubility and permeability, challenges related to metabolic stability and potential drug-drug interactions have been identified, necessitating further structural optimization to improve its drug-like properties.

Recent synthetic efforts have focused on developing more efficient routes to produce this compound and its analogs. The original synthetic pathway, which involves multiple steps and challenging purifications, has been refined to improve yield and scalability. These advancements are crucial for enabling larger-scale biological evaluations and potential clinical translation. Additionally, structure-activity relationship (SAR) studies have been conducted to explore modifications to the quinoline core and the acetamide side chain, with the aim of enhancing potency and selectivity while reducing off-target effects.

Looking ahead, the research community anticipates that N-(3-chloro-4-fluorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide will continue to be a valuable tool compound for understanding kinase biology and a promising starting point for drug discovery. Future directions may include more extensive in vivo efficacy studies, detailed toxicological assessments, and the exploration of combination therapies with existing anticancer agents. The compound's unique chemical structure and biological profile position it as an important asset in the ongoing quest for novel therapeutic strategies in oncology and beyond.